2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[5-(3,4-dichlorophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C24H19Cl2N3OS/c1-16-7-10-19(11-8-16)29-22(17-9-12-20(25)21(26)13-17)14-27-24(29)31-15-23(30)28-18-5-3-2-4-6-18/h2-14H,15H2,1H3,(H,28,30)
• InChI Key: UGRNOOXYDVRPDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C24H19Cl2N3OS
• Molecular Weight: 468.4 g/mol

Description

2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

• Anticonvulsant Properties : Some derivatives, including compounds structurally related to 2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide, have been synthesized and evaluated for anticonvulsant activity. For instance, omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives demonstrated effectiveness against seizures induced by maximal electroshock (Aktürk et al., 2002).

Antimicrobial and Antioxidant Activity

• Antimicrobial Activity : Compounds structurally related to this chemical have shown specificity towards Gram-positive bacterial species, exhibiting promising antimicrobial activity (M. V. et al., 2015).
• Antioxidant Activity : Some derivatives have been synthesized and evaluated for their in vitro antioxidant activities. These derivatives showed promising results in antioxidant studies (Hossan, 2020).

Anticancer Activities

• Anticancer Potential : Certain derivatives of this compound have been synthesized and tested for their anticancer activities. Some showed reasonable effectiveness against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).

Chemical Properties and Synthesis

• pKa Determination : The acidity constants (pKa values) of related acetamide derivatives have been determined, which helps in understanding their chemical behavior (Duran & Canbaz, 2013).
• Synthesis and Characterization : Various methods of synthesis and characterization of similar compounds have been documented, providing insights into their molecular structure and potential applications (Salman et al., 2015).

QSAR Studies

• Quantitative Structure-Activity Relationship (QSAR) Studies : These studies help in understanding the relationship between the chemical structure of related compounds and their biological activities, particularly antibacterial properties (Desai et al., 2008).